Cas no 1805392-81-7 (2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine
• CAS No: 1805392-81-7
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4888117
• Update Time: 2025-06-08

2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c8-1-3-6(12(14)15)5(7(9)10)4(13)2-11-3/h2,7,13H,1H2
• InChI Key： XMPNPMCRKASNFP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(=CN=1)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine

2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805392-81-7): An Overview of a Promising Compound in Medicinal Chemistry

2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805392-81-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bromomethyl, difluoromethyl, hydroxy, and nitro substituents on a pyridine ring, offers a rich platform for exploring new avenues in drug discovery and development.

The bromomethyl group in this compound is particularly noteworthy as it can serve as a reactive handle for various chemical transformations, including nucleophilic substitution reactions. This functional group allows for the introduction of diverse substituents, thereby expanding the chemical space and potentially enhancing the biological activity of the molecule. Recent studies have shown that compounds with bromomethyl functionalities can be effectively used in the synthesis of bioactive molecules, making 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine a valuable starting material in synthetic organic chemistry.

The presence of the difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl moiety can significantly influence the electronic properties of the molecule, leading to altered binding affinities and selectivities towards biological targets. This has been demonstrated in several recent studies where fluorinated analogs have shown superior activity compared to their non-fluorinated counterparts. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of difluoromethyl groups in enhancing the potency and selectivity of inhibitors targeting specific enzymes involved in disease pathways.

The hydroxy group on the pyridine ring is crucial for the compound's solubility and reactivity. Hydroxyl groups can form hydrogen bonds with biological macromolecules, which is essential for achieving high binding affinities and selectivities. Additionally, the hydroxy group can be readily modified through various chemical reactions, such as esterification or etherification, to fine-tune the physicochemical properties of the molecule. This flexibility makes 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine an attractive candidate for drug design and optimization.

The nitro substituent on the pyridine ring imparts significant electronic effects to the molecule. Nitro groups are strong electron-withdrawing groups that can modulate the electronic distribution within the molecule, affecting its reactivity and biological activity. In medicinal chemistry, nitro-substituted compounds have been extensively studied for their potential as prodrugs or as intermediates in the synthesis of bioactive molecules. Recent research has shown that nitro-containing compounds can exhibit anti-inflammatory, antimicrobial, and anticancer activities, making them valuable leads for drug discovery programs.

The combination of these functional groups in 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine creates a highly versatile molecule with a wide range of potential applications. One area of particular interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's reactivity and structural diversity make it an ideal starting point for developing drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its synthetic utility, 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine has shown promising biological activity in preliminary studies. For example, it has been evaluated for its antiproliferative effects against cancer cell lines and has demonstrated significant cytotoxicity at low concentrations. The mechanism of action is thought to involve multiple pathways, including DNA damage induction and apoptosis induction. These findings suggest that further investigation into this compound's biological properties could lead to the development of new therapeutic agents.

To fully exploit the potential of 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine, ongoing research efforts are focused on optimizing its structure through rational design and high-throughput screening techniques. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and identify key interactions with target proteins. These approaches aim to guide the synthesis of more potent and selective analogs with improved pharmacological profiles.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805392-81-7) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of functional groups provides a robust platform for exploring new therapeutic applications and advancing drug discovery efforts. As research continues to uncover its full capabilities, this compound is poised to play a crucial role in developing innovative treatments for various diseases.